Cas no 1219979-44-8 (N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride)

N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride is a chemically synthesized organic compound featuring a piperidine moiety and a butylamine backbone. Its dihydrochloride salt form enhances stability and solubility, making it suitable for research applications requiring precise handling. The compound's structure, incorporating both tertiary amine and piperidine functional groups, suggests potential utility in medicinal chemistry, particularly in the development of pharmacologically active molecules. Its well-defined molecular composition allows for consistent reactivity in synthetic pathways. The dihydrochloride formulation ensures improved shelf life and handling characteristics, making it a practical choice for laboratory use. Further studies may explore its role in ligand-receptor interactions or as an intermediate in complex organic syntheses.

N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride structure

1219979-44-8 structure

Product Name:N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride

CAS No:1219979-44-8

MF:C₁₁H₂₆Cl₂N₂

MW:257.243541240692

CID:4687507

Update Time:2025-05-24

N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

- N-Methyl-N-(3-piperidinylmethyl)-1-butanaminedihydrochloride
- n-methyl-n-(3-piperidinylmethyl)-1-butanamine dihydrochloride
- N-Methyl-N-(piperidin-3-ylmethyl)butan-1-amine dihydrochloride
- butyl(methyl)(piperidin-3-ylmethyl)amine dihydrochloride
- N-Methyl-N-(piperidin-3-ylmethyl)butan-1-amine;dihydrochloride
- N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride
- Inchi： 1S/C11H24N2.2ClH/c1-3-4-8-13(2)10-11-6-5-7-12-9-11;;/h11-12H,3-10H2,1-2H3;2*1H
- InChI Key： MQOVDLZTEOPKQR-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1CCCC(CN(C)CCCC)C1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 125
Topological Polar Surface Area: 15.3

N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N041380-125mg	N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride	1219979-44-8		125mg	$ 230.00	2022-06-03
TRC	N041380-250mg	N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride	1219979-44-8		250mg	$ 375.00	2022-06-03

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Additional information on N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride

N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride: A Comprehensive Overview

The compound N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride (CAS No. 1219979-44-8) is a notable chemical entity with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has garnered attention due to its potential in various therapeutic areas. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride belongs to the class of tertiary amines, which are widely used in drug design due to their ability to interact with biological systems. The molecule consists of a piperidine ring, a butanamine backbone, and a methyl group, all of which contribute to its pharmacological profile. The dihydrochloride salt form is particularly relevant for pharmaceutical applications, as it enhances solubility and stability.

Recent studies have highlighted the importance of tertiary amines in modulating cellular signaling pathways. Researchers have explored the role of N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride in inhibiting enzymes such as histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. These findings underscore the potential of this compound as a lead molecule for drug development.

The synthesis of N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride involves a multi-step process that includes alkylation and hydrochloric acid treatment. Optimization of these steps has been a focus of recent research, with chemists developing more efficient and environmentally friendly methods. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride has shown promise in preclinical models of inflammation and pain. Its ability to modulate ion channels and neurotransmitter systems makes it a candidate for treating conditions such as neuropathic pain and chronic inflammation. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Another area of interest is the use of tertiary amines as building blocks for more complex molecules. Researchers have employed N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride as an intermediate in the synthesis of bioactive compounds with improved pharmacokinetic profiles. This approach highlights the versatility of the compound in drug discovery.

From an environmental standpoint, the handling and disposal of N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride must adhere to regulatory guidelines to minimize ecological impact. Studies on its biodegradation and toxicity have provided valuable insights into its environmental fate, ensuring responsible use in industrial settings.

In conclusion, N-Methyl-N-(3-piperidinylmethyl)-1-butanamine Dihydrochloride (CAS No. 1219979-44-8) is a versatile compound with diverse applications in pharmaceutical research and development. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern drug discovery.